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Compound of Interest

Compound Name: Trihexylamine

Cat. No.: B047920

For researchers, scientists, and drug development professionals, ensuring safe and compliant
handling of chemical compounds is paramount. This document provides essential procedural
guidance for the safe use and disposal of Trihexylamine (CAS No. 102-86-3).

Chemical and Physical Properties

Trihexylamine is a colorless to pale yellow liquid with a characteristic amine odor.[1] It is
classified as a tertiary amine and is utilized in various chemical synthesis processes, including
as a solvent and a surfactant.[1][2] Understanding its properties is the first step in safe
handling.
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Property Value Source
Molecular Formula CisH3oN [3114]
Molecular Weight 269.51 g/mol [2][4]
Appearance Colorless to pale yellow liquid [1]

Odor Amine-like [4]
Boiling Point 150 - 159 °C (at 12 mmHg) [41[5]
Flash Point 113 °C (235.4 °F) - closed cup [6]
Density 0.794 g/mL at 25 °C [5]

Vapor Pressure

<1 mmHg at 20 °C

[5]

Vapor Density

9.3 (vs air)

[5]16]

Water Solubility

Slightly miscible

[5]

Hazard Identification and Personal Protective Equipment

(PPE)

Trihexylamine presents several health and environmental hazards. Adherence to

recommended PPE is critical to mitigate risks.

GHS Hazard Statements:

H302: Harmful if swallowed.[3][7]

e H315: Causes skin irritation.[3][7]

e H317: May cause an allergic skin reaction.[3]

e H319: Causes serious eye irritation.[3][7]

o H335: May cause respiratory irritation.[3]

e H411: Toxic to aquatic life with long-lasting effects.[4][7]
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Recommended Personal Protective Equipment (PPE):

PPE Category

Specification

Rationale

Eye/Face Protection

Wear chemical safety goggles
or glasses with side shields
conforming to EN166 (EU) or
NIOSH (US) standards.[8][9] A
face shield may be required if

there is a splash hazard.[10]

Protects against splashes that
can cause serious eye
irritation.[3][7]

Skin Protection

Wear chemical-resistant
gloves (e.g., Natural rubber,
Neoprene) and protective
clothing to prevent skin
exposure.[4][8][11]

Prevents skin irritation and
potential allergic reactions.[3]

[7]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard approved
respirator if ventilation is
inadequate, exposure limits
are exceeded, or irritation is
experienced.[4][8][11]
Recommended filter types
include Particulates filter (EN
143) and Ammonia/organic
ammonia derivatives filter Type
K Green (EN14387).[4]

Protects against respiratory
tract irritation.[3]

General Body Protection

A lab coat should be worn and
buttoned.[10] Wear closed-toe

shoes and long pants.[10]

Provides an additional layer of
protection against accidental

spills.

Operational Plan: Safe Handling Protocol

This step-by-step guide outlines the procedural workflow for handling Trihexylamine in a

laboratory setting.

1. Preparation and Engineering Controls:
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Ventilation: Always handle Trihexylamine in a well-ventilated area, preferably within a
chemical fume hood.[4][8][9]

Emergency Equipment: Ensure that an emergency eyewash station and safety shower are
readily accessible and in close proximity to the workstation.[11]

Review SDS: Before starting any work, thoroughly read and understand the Safety Data
Sheet (SDS) for Trihexylamine.[12]

. Donning Personal Protective Equipment (PPE):
Put on all required PPE as specified in the table above before entering the handling area.
Inspect gloves for any signs of degradation or puncture before use.[10]
. Handling and Use:
Avoid contact with skin, eyes, and clothing.[13]
Do not breathe vapors or mist.[13]

Use non-sparking tools and ground all equipment when handling large quantities to prevent
electrostatic discharge.[9][13]

Keep the container tightly closed when not in use.[4][8][9]
Do not eat, drink, or smoke in the work area.[4][8][12]
. Storage:

Store in a dry, cool, and well-ventilated place away from incompatible materials such as
strong oxidizing agents and acids.[4][8][11][13]

Keep containers tightly sealed to prevent moisture absorption as the material may be
hygroscopic.[13]

. Accidental Spills:
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» Small Spills: Absorb the spill with an inert, non-combustible material such as sand, earth, or
vermiculite.[4][11][13] Collect the material into a suitable, labeled container for disposal.

e Large Spills: Evacuate the area. Prevent the spill from entering drains or waterways.[9][11]
Contain the spill and follow institutional emergency procedures.

o Ensure adequate ventilation during cleanup.
6. First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.[4][12]

o Skin Contact: Remove contaminated clothing immediately. Wash the affected skin area with
soap and plenty of water for at least 15 minutes. If irritation persists, seek medical attention.
[41[12]

 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek medical attention if symptoms occur.[4][12]

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious,
give plenty of water to drink. Call a poison control center or doctor immediately.[12][14]

Disposal Plan

Proper disposal of Trihexylamine and its containers is crucial to prevent environmental
contamination.

1. Waste Collection:

o Collect waste Trihexylamine and contaminated materials (e.g., absorbent pads, used
gloves) in a dedicated, properly labeled, and sealed hazardous waste container.[4][8][15]

e Do not mix with other waste streams unless compatibility is confirmed.

2. Disposal Procedure:
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o Trihexylamine is considered an environmentally hazardous substance and toxic to aquatic
life.[4][8][12] Do not dispose of it down the drain or in the general trash.[4][11][15]

o Disposal must be carried out by a licensed hazardous waste disposal company in
accordance with all local, state, and federal regulations.[8][11][16]

» Empty containers may still retain product residue and should be treated as hazardous waste
until properly decontaminated.[16]

Workflow Visualization

The following diagram illustrates the standard operating procedure for safely handling
Trihexylamine.
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Caption: Workflow for safe handling of Trihexylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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